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Compound of Interest

Compound Name:
Epiandrosterone Sulfate Sodium

Salt-d5

Cat. No.: B15556584 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical guidance for the safe handling and disposal of

Epiandrosterone Sulfate Sodium Salt-d5, catering to researchers, scientists, and drug

development professionals. Adherence to these protocols is vital for ensuring laboratory safety

and environmental compliance. The information presented is based on available safety data for

analogous compounds and general principles of hazardous waste management.

Epiandrosterone Sulfate Sodium Salt-d5 and its non-deuterated counterpart,

Dehydroepiandrosterone Sulfate (DHEAS), are considered hazardous materials. DHEAS is

suspected of causing cancer and may damage fertility or the unborn child.[1] Furthermore,

Epiandrosterone Sulfate Sodium Salt-d5 is often supplied as a solution in methanol, a highly

flammable and toxic solvent that can cause organ damage.

I. Quantitative Data Summary
For clarity and immediate reference, the following table summarizes the key hazard

information. This data is compiled from the Safety Data Sheet (SDS) of the analogous non-

deuterated compound and a deuterated DHEAS solution in methanol.
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Hazard Classification
Epiandrosterone Sulfate
Sodium Salt (Analogue)

Methanol (Solvent)

Carcinogenicity Suspected of causing cancer Not classified

Reproductive Toxicity
May damage fertility or the

unborn child
Not classified

Acute Toxicity (Oral) Data not available Toxic if swallowed

Acute Toxicity (Dermal) Data not available Toxic in contact with skin

Acute Toxicity (Inhalation) Data not available Toxic if inhaled

Flammability Not flammable
Highly flammable liquid and

vapor

Specific Target Organ Toxicity Data not available Causes damage to organs

II. Experimental Protocols: Proper Disposal
Procedures
The proper disposal of Epiandrosterone Sulfate Sodium Salt-d5, whether in solid form or

dissolved in methanol, requires strict adherence to hazardous waste regulations. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[1]

A. Disposal of Solid Epiandrosterone Sulfate Sodium Salt-d5

Waste Identification: All unused or waste solid Epiandrosterone Sulfate Sodium Salt-d5
must be classified as hazardous chemical waste.

Containerization:

Place the solid waste in a clearly labeled, sealed, and non-reactive container.

The container must be in good condition and compatible with the chemical.

Labeling:

Affix a hazardous waste label to the container.
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The label must include:

The full chemical name: "Epiandrosterone Sulfate Sodium Salt-d5"

The words "Hazardous Waste"

Appropriate hazard pictograms (e.g., health hazard).

The name and contact information of the generating laboratory or principal investigator.

The accumulation start date.

Storage: Store the labeled waste container in a designated, secure hazardous waste

accumulation area, segregated from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.

B. Disposal of Epiandrosterone Sulfate Sodium Salt-d5 in Methanol Solution

Waste Identification: Solutions of Epiandrosterone Sulfate Sodium Salt-d5 in methanol are

considered hazardous waste due to both the toxicity of the steroid and the flammability and

toxicity of the methanol solvent.

Containerization:

Collect the liquid waste in a designated, leak-proof, and sealable container.

The container must be compatible with methanol (e.g., a solvent waste container). Do not

use containers that may be degraded by methanol.

Labeling:

Clearly label the container with a hazardous waste tag.

The label must list all constituents: "Epiandrosterone Sulfate Sodium Salt-d5" and

"Methanol," along with their approximate concentrations.
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Include the words "Hazardous Waste" and appropriate hazard pictograms (e.g.,

flammable, toxic, health hazard).

Provide the generator's contact information and the accumulation start date.

Storage:

Store the waste container in a well-ventilated, designated hazardous waste storage area,

away from sources of ignition.

Ensure the container is tightly sealed to prevent the evaporation of methanol fumes.

Disposal: Contact your institution's EHS office for collection and disposal through their

hazardous waste program.

C. Decontamination of Labware

Rinsing: Triple rinse all glassware and equipment that has been in contact with

Epiandrosterone Sulfate Sodium Salt-d5 with a suitable solvent, such as ethanol or

acetone.

Rinsate Collection: Collect the solvent rinsate as hazardous liquid waste and dispose of it

according to the procedures for the methanol solution.

Final Cleaning: After solvent rinsing, wash the labware with soap and water.

III. Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of

Epiandrosterone Sulfate Sodium Salt-d5.
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Solid Epiandrosterone
Sulfate Sodium Salt-d5

Seal in a Labeled,
Compatible Container

Label as 'Hazardous Waste'
with Chemical Name & Hazards

Store in Designated
Hazardous Waste Area

Arrange for EHS/
Licensed Disposal

Epiandrosterone-d5
in Methanol Solution

Collect in a Labeled,
Leak-Proof Solvent Container

Label as 'Hazardous Waste'
with All Constituents & Hazards

Store in Ventilated,
Ignition-Proof Area

Arrange for EHS/
Licensed Disposal

Click to download full resolution via product page

Caption: Disposal workflow for solid and liquid forms of Epiandrosterone Sulfate Sodium
Salt-d5.
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Contaminated Labware

Triple Rinse with
Appropriate Solvent

(e.g., Ethanol, Acetone)

Collect Rinsate as
Hazardous Liquid Waste

Wash with Soap
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Dispose of Rinsate via
EHS Hazardous Waste Program Clean Labware
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Caption: Decontamination procedure for labware used with Epiandrosterone Sulfate Sodium
Salt-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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